Cas no 6318-35-0 ( )

• Product Name: &nbsp
• CAS No: 6318-35-0
• MF: C₁₀H₆BrNO₂S₂
• MW: 316.194139003754
• CID: 959045
• PubChem ID: 1241137
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• (5Z)-5-[(5-bromo-2-hydroxyphenyl)methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one
• 5-(5-Brom-2-hydroxy-benzyliden)-2-thioxo-thiazolidin-4-on
• 5-(5-bromo-2-hydroxy-benzylidene)-2-thioxo-thiazolidin-4-one
• AC1LOIYQ
• CHEBI:447817
• CHEMBL210039
• NSC31091
• BDBM50184295
• NSC-31091
• 6318-35-0
• DTXSID70361296
• AKOS003245670
• MLS002639375
• cid_2796949
• SCHEMBL14464056
• (Z)-5-(5-bromo-2-hydroxybenzylidene)-2-thioxothiazolidin-4-one
•  

• Inchi： 1S/C10H6BrNO2S2/c11-6-1-2-7(13)5(3-6)4-8-9(14)12-10(15)16-8/h1-4,13H,(H,12,14,15)/b8-4-
• InChI Key： ARKQCBSGSQCIEZ-YWEYNIOJSA-N
• SMILES： BrC1C=CC(=C(C=1)/C=C1/C(NC(=S)S/1)=O)O

Computed Properties

• Exact Mass: 314.90238
• Monoisotopic Mass: 314.902
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 107Ų

Experimental Properties

• Density: 1.92
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.811
• PSA: 49.33
• LogP: 2.97230